SV119: A Comprehensive Technical Guide to a Selective Sigma-2 Receptor Ligand
SV119: A Comprehensive Technical Guide to a Selective Sigma-2 Receptor Ligand
For Researchers, Scientists, and Drug Development Professionals
Abstract
SV119 is a high-affinity and selective small molecule ligand for the sigma-2 (σ₂) receptor, a protein overexpressed in a variety of tumor cells.[1] This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and biological activities of SV119. The document includes comprehensive tables of quantitative data, detailed protocols for key experimental assays, and visualizations of its signaling pathway and experimental workflows to support further research and development.
Chemical Structure and Physicochemical Properties
SV119, with the IUPAC name (1R,3r,5S)-9-(6-Aminohexyl)-9-azabicyclo[3.3.1]nonan-3-yl (2-methoxy-5-methylphenyl)carbamate dihydrochloride, is a synthetic compound with a well-defined chemical structure.[1] Its key properties are summarized in the tables below.
Table 1: Chemical and Physical Properties of SV119 Hydrochloride
| Property | Value | Reference |
| IUPAC Name | (1R,3r,5S)-9-(6-Aminohexyl)-9-azabicyclo[3.3.1]nonan-3-yl (2-methoxy-5-methylphenyl)carbamate dihydrochloride | [1] |
| CAS Number | 913816-12-3 (HCl salt) | [1] |
| Chemical Formula | C₂₃H₃₉Cl₂N₃O₃ | [1] |
| Molecular Weight | 476.48 g/mol | [1] |
| Exact Mass | 403.2835 | [1] |
| SMILES Code | O=C(O[C@H]1C--INVALID-LINK--([H])CCCC2([H])C1)NC3=CC(C)=CC=C3OC | [1] |
| Elemental Analysis | C, 57.98; H, 8.25; Cl, 14.88; N, 8.82; O, 10.07 | [1] |
Table 2: Pharmacological Properties of SV119
| Parameter | Value | Cell Line/System | Reference |
| Sigma-2 Receptor Binding Affinity (Kᵢ) | ~7 nM | In vitro binding studies | [1] |
| Sigma-1 Receptor Binding Affinity (Kᵢ) | > 1 µM | In vitro binding studies | [1] |
| IC₅₀ (as SW V-49 conjugate) | 4.1 µM ± 0.2 | Pancreatic Cancer Cells | [2] |
Biological Activity and Mechanism of Action
SV119 exhibits high selectivity for the sigma-2 receptor over the sigma-1 receptor.[1] The sigma-2 receptor is highly expressed in proliferating tumor cells, making it an attractive target for cancer therapeutics.[1][3] Upon binding to the sigma-2 receptor, SV119 induces apoptosis in cancer cells through a caspase-dependent pathway.[1] This process is initiated by the modulation of intracellular calcium signaling, a decrease in mitochondrial membrane potential, and the generation of reactive oxygen species (ROS).[1][3]
Signaling Pathway of SV119-Induced Apoptosis
Caption: Signaling pathway of SV119-induced apoptosis.
Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the activity of SV119.
Sigma-2 Receptor Competitive Binding Assay
This protocol is adapted from a study that utilized a fluorescently-labeled sigma-2 ligand to demonstrate competitive binding.
Objective: To determine the binding affinity of SV119 to the sigma-2 receptor by measuring its ability to compete with a known fluorescently-labeled sigma-2 ligand.
Materials:
-
AsPC-1 pancreatic cancer cells
-
SV119
-
SW120 (fluorescently-labeled sigma-2 ligand)
-
Phosphate-buffered saline (PBS)
-
Trypsin/EDTA buffer
-
6-well plates
-
Flow cytometer
Procedure:
-
Seed AsPC-1 cells (5 x 10⁵ cells/well) into 6-well plates and allow them to adhere for 24 hours.
-
Pre-treat the cells with increasing concentrations of SV119 (e.g., 0, 10, 30, 50 µM) for 30 minutes at 37°C.
-
Add SW120 to a final concentration of 10 nM to each well.
-
Incubate the cells for an additional 30 minutes at 37°C.
-
Wash the cells twice with PBS.
-
Harvest the cells using trypsin/EDTA buffer.
-
Wash the harvested cells twice with PBS.
-
Analyze the internalization of SW120 using a flow cytometer to determine the extent of inhibition by SV119.
Cell Viability (MTT) Assay
Objective: To assess the cytotoxic effects of SV119 on cancer cells by measuring metabolic activity.
Materials:
-
Cancer cell line of interest (e.g., Panc-02, CFPAC-1, Panc-1, AsPC-1)
-
SV119
-
Complete cell culture medium
-
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
-
DMSO
-
96-well plates
-
Microplate reader
Procedure:
-
Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to attach overnight.
-
Treat the cells with various concentrations of SV119 for the desired duration (e.g., 24, 48, 72 hours).
-
Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.
-
Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
-
Measure the absorbance at 570 nm using a microplate reader.
-
Calculate cell viability as a percentage of the untreated control.
Apoptosis (Annexin V) Assay
Objective: To quantify the induction of apoptosis by SV119 through the detection of phosphatidylserine (B164497) externalization.
Materials:
-
Cancer cell line of interest
-
SV119
-
Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)
-
PBS
-
Flow cytometer
Procedure:
-
Seed cells and treat with SV119 as described in the MTT assay protocol.
-
Harvest the cells (including any floating cells in the medium) and wash them twice with cold PBS.
-
Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.
-
Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.
-
Incubate the cells for 15 minutes at room temperature in the dark.
-
Add 400 µL of 1X Binding Buffer to each sample.
-
Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.
Reactive Oxygen Species (ROS) Assay
Objective: To measure the generation of intracellular ROS induced by SV119.
Materials:
-
Cancer cell line of interest
-
SV119
-
DCFDA/H2DCFDA assay kit
-
PBS or appropriate assay buffer
-
Fluorescence microplate reader or flow cytometer
Procedure:
-
Seed cells in a 96-well plate or other suitable culture vessel.
-
Load the cells with the ROS-sensitive probe (e.g., H2DCFDA) by incubating them in the probe solution for 30-60 minutes at 37°C.
-
Wash the cells to remove excess probe.
-
Treat the cells with various concentrations of SV119.
-
Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., ~485 nm excitation and ~535 nm emission for DCF) at different time points using a fluorescence microplate reader or flow cytometer.
Mitochondrial Membrane Potential (MMP) Assay
Objective: To assess the effect of SV119 on the mitochondrial membrane potential.
Materials:
-
Cancer cell line of interest
-
SV119
-
MMP-sensitive fluorescent dye (e.g., JC-1, TMRM, or TMRE)
-
Complete cell culture medium
-
Fluorescence microscope, microplate reader, or flow cytometer
Procedure:
-
Seed cells in a suitable culture vessel (e.g., 96-well plate, glass-bottom dish).
-
Treat the cells with SV119 for the desired time.
-
Incubate the cells with the MMP-sensitive dye according to the manufacturer's instructions. For JC-1, incubation typically leads to the formation of red fluorescent J-aggregates in healthy mitochondria with high membrane potential, while in apoptotic cells with low membrane potential, the dye remains as green fluorescent monomers.
-
Wash the cells with an appropriate buffer.
-
Measure the fluorescence. For JC-1, measure both the green and red fluorescence and calculate the ratio of red to green fluorescence as an indicator of the mitochondrial membrane potential.
Experimental Workflows
Workflow for In Vitro Characterization of SV119
Caption: A typical workflow for the in vitro characterization of SV119.
Conclusion
SV119 is a potent and selective sigma-2 receptor ligand with promising anti-cancer properties. Its ability to induce apoptosis through well-defined cellular mechanisms makes it a valuable tool for cancer research and a potential candidate for targeted drug delivery systems. The data and protocols presented in this guide are intended to facilitate further investigation into the therapeutic potential of SV119 and other sigma-2 receptor ligands.
References
- 1. medkoo.com [medkoo.com]
- 2. Conjugation to the sigma-2 ligand SV119 overcomes uptake blockade and converts dm-Erastin into a potent pancreatic cancer therapeutic - PMC [pmc.ncbi.nlm.nih.gov]
- 3. σ2 Receptor and Its Role in Cancer with Focus on a MultiTarget Directed Ligand (MTDL) Approach - PMC [pmc.ncbi.nlm.nih.gov]
